Cas no 6095-82-5 (2,4,6-Trimethylphenyl isothiocyanate)

• Product Name: 2,4,6-Trimethylphenyl isothiocyanate
• CAS No: 6095-82-5
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD00022055
• CID: 85537
• PubChem ID: 138659
• Update Time: 2025-09-20

2,4,6-Trimethylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylphenyl isothiocyanate
• Mesityl isothiocyanate
• 2-isothiocyanato-1,3,5-trimethylbenzene
• 2,4,6-trimethylbenzenisothiocyanate
• 2-isothiocyanato-1,3,5-trimethyl-benzene
• 2-mesityl isothiocyanate
• mesityl isocyanate
• Isothiocyanic Acid Mesityl Ester
• Isothiocyanic Acid 2,4,6-Trimethylphenyl Ester
• 2,4,6-trimethylphenylisothiocyanate
• KKYMYPLVBCVDPL-UHFFFAOYSA-N
• Benzene, 2-isothiocyanato-1,3,5-trimethyl-
• mesitylisothiocyanate
• SBB089313
• ZB008266
• Benzene,2-isothio
• T3324
• AKOS003353806
• DTXSID60209779
• 2-Isothiocyanato-1,3,5-trimethylbenzene #
• F20924
• FT-0609907
• SY050051
• 6095-82-5
• SCHEMBL660089
• EN300-1264178
• A832972
• MFCD00022055
• DB-019848
• DTXCID60132270

• MDL： MFCD00022055
• Inchi： 1S/C10H11NS/c1-7-4-8(2)10(11-6-12)9(3)5-7/h4-5H,1-3H3
• InChI Key： KKYMYPLVBCVDPL-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)=CC(C)=CC=1C
• BRN： 2690815

Computed Properties

• Exact Mass: 177.06100
• Monoisotopic Mass: 177.06122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Not determined
• Density: 1
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 75°C/0.3mmHg(lit.)
• Flash Point: 144-145°C/10mm
• Refractive Index: 1.549
• PSA: 44.45000
• LogP: 3.34610
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2,4,6-Trimethylphenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：II
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents